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Compound of Interest

Compound Name:
7-Methyl-5,7-diazaspiro[3.4]octan-

8-one

Cat. No.: B11922772

Get Quote

Executive Summary & Structural Context
The diazaspiro[3.4]octan-8-one core is a bicyclic system characterized by a high degree of

character and significant ring strain, particularly in the four-membered (azetidine) ring. Unlike
flat aromatic scaffolds, this structure offers unique vectors for drug design but presents
challenges in structural characterization due to its compact nature.

Why This Matters: Differentiating the [3.4] spiro system from isomeric [3.5], [4.4], or bridged

systems (e.g., diazabicyclo[3.2.1]octanes) is critical in impurity profiling and metabolite

identification. MS/MS fragmentation is the primary tool for this differentiation, relying on the

specific strain-release mechanisms of the 4-membered ring.

The Core Structure
Scaffold: Spiro[3.4]octane (Spiro carbon connects a 4-membered ring and a 5-membered

ring).
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Azetidine Ring (Pos 1-3): High ring strain (~26 kcal/mol); prone to ring-opening.

Pyrrolidinone Ring (Pos 5-8): Contains the ketone (typically C8) and secondary amine;

prone to

-cleavage and CO loss.

Comparative Performance: Ionization &
Fragmentation Modes[1][2]
This section compares how different MS modalities reveal structural information for this specific

scaffold.
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Feature

ESI-CID

(Electrospray -

Collision Induced

Dissociation)

EI (Electron Impact,

70 eV)

HCD (Higher-Energy

C-Trap Dissociation)

Primary Utility
Structural Elucidation

& Metabolite ID

Library Matching (GC-

MS)

High-Res Fragment

Confirmation

Ion Type Even-electron ions
Odd-electron radical

cations
Even-electron ions

Key Mechanism

Charge-remote

fragmentation &

Proton transfers

High-energy radical

directed cleavage

Beam-type CID

(similar to triple quad)

Scaffold Specificity

High: Preserves

stereochemistry

longer; reveals

sequential ring

opening.

Low: Often obliterates

the spiro core

immediately due to

strain.

Medium: Good for

low-mass cut-off ions

(e.g., iminium ions).

Detection Limit
Picogram range (High

Sensitivity)
Nanogram range Picogram range

Recommendation

Preferred Method for

drug development

workflows.

Use only for volatile

derivatives.

Use for confirming

specific internal

fragments.

Comparison with Isomeric Scaffolds
The diazaspiro[3.4]octan-8-one can be distinguished from its isomers by specific "strain-

release" ions:

Vs. Diazaspiro[4.4]nonane: The [3.4] system shows a characteristic loss of 42 Da

(propene/azetidine ring fragment) or 28 Da (ethylene) from the strained 4-ring. The [4.4]

system is more stable and typically fragments via sequential methylene losses.

Vs. Bridged Bicycles: Bridged systems (e.g., tropane derivatives) often yield a "bridgehead"

ion that is highly stable. The spiro system, conversely, cleaves at the quaternary spiro
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carbon, yielding two distinct linear chain fragments.

Mechanistic Fragmentation Pathways[3]
The fragmentation of diazaspiro[3.4]octan-8-ones under ESI-MS/MS conditions is driven by

protonation at the basic nitrogen (usually N2 or N6) or the carbonyl oxygen.

Primary Pathways
Pathway A (Azetidine Ring Opening): Driven by relief of ring strain. The protonated azetidine

ring cleaves to release ethylene (

, -28 Da) or opens to form an iminium ion.

Pathway B (Pyrrolidinone Cleavage): Standard lactam/ketone fragmentation. Involves

-cleavage adjacent to the carbonyl, followed by loss of Carbon Monoxide (CO, -28 Da).

Pathway C (Spiro-Junction Scission): Cleavage of the C-C bonds at the quaternary center,

often leading to the separation of the two ring systems.

Visualization of Fragmentation Logic
The following diagram illustrates the competing pathways for a generic N-substituted

diazaspiro[3.4]octan-8-one.
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Sequential Loss
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 Secondary Frag

Loss of CO
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Fragment B
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Core Iminium Ion
[M+H - 56]+

Click to download full resolution via product page

Caption: Competitive fragmentation pathways for diazaspiro[3.4]octan-8-one. Path A (strain

relief) typically dominates in lower collision energies.
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To generate reproducible data that allows for the differentiation of spiro-isomers, the following

protocol utilizes a "Stepped Collision Energy" approach. This ensures that both labile (strain-

relief) and stable (backbone) fragments are captured in a single experiment.

Protocol: Targeted MS/MS Characterization[3]
Objective: Characterize the fragmentation fingerprint of a novel diazaspiro[3.4]octan-8-one

derivative.

Equipment: Q-TOF or Orbitrap LC-MS (High Resolution is preferred for exact mass

confirmation of CO vs

).

Step-by-Step Methodology:

Sample Preparation:

Dissolve compound to 1 µM in 50:50 Methanol:Water + 0.1% Formic Acid.

Validation Check: Ensure pH < 4 to guarantee full protonation of the basic nitrogen (

formation).

Infusion / Injection:

Direct infusion at 5-10 µL/min is recommended for initial characterization to allow unlimited

signal averaging.

Source Optimization (ESI):

Spray Voltage: 3.5 kV (Positive Mode).

Capillary Temp: 275°C.

In-Source CID: Set to 0 eV initially to prevent premature ring opening in the source.

Validation Check: Verify the parent ion (
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) intensity is >10^6 counts and no significant thermal degradation products are visible.

MS/MS Acquisition (Stepped Energy):

Select the precursor ion (Isolation width: 1.0 Da).

Apply Stepped Collision Energy (NCE): 20, 35, 50.

Why: 20 NCE captures the loss of the strained azetidine ring. 50 NCE captures the

shattering of the stable pyrrolidinone core.

Acquire spectra for 1 minute and average.

Data Analysis & Interpretation:

Step 1: Identify the Parent Ion.

Step 2: Look for the "Strain Signature" (Loss of 28.0313 Da for

vs 27.9949 Da for CO). Requires High Res MS.

Step 3: Look for the "Spiro-Core" ion (often a low mass ion at m/z ~80-110 representing

the intact heterocycle residues).

Characteristic Fragmentation Data[1][3][4][5][6][7][8]
[9][10]
The following table summarizes the expected ions for a generic 2,6-diazaspiro[3.4]octan-8-one

(MW ~126 Da for the core, assuming R=H).
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Fragment Type
Mass Shift (

Da)

Proposed Structure
/ Mechanism

Diagnostic Value

Precursor 0 (Intact Spiro)
Molecular Weight

confirmation.

Strain Release -28.0313

Loss of

(Ethylene) from

Azetidine ring.

High: Distinguishes

[3.4] from [4.4]

systems.

Carbonyl Loss -27.9949
Loss of CO from

Pyrrolidinone ring.

Medium: Common to

all cyclic

ketones/lactams.

Ring Opening -42.0470

Loss of

(Propene) or Azetidine

ring scission.

High: Indicates N-

alkylated azetidine

cleavage.

Immonium Ion Low Mass (m/z 70-84)

Cleavage at spiro

center yielding

pyrrolidinone cation.

High: Confirms the 5-

membered ring size.

Note on Isomer Differentiation:

If you observe a dominant loss of 42 Da (

) without a preceding 28 Da loss, suspect a [4.4] spiro system (piperidine-like) rather than
the [3.4] system.

The [3.4] system almost invariably shows the "Strain Release" (M-28) peak as a major

fragment at low collision energies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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